Cas no 11078-31-2 (Glucomannan)

• Product Name: Glucomannan
• CAS No: 11078-31-2
• MF: C₂₄H₄₂O₂₁
• MW: 666.577690601349
• CID: 86466
• Update Time: 2025-06-06

Glucomannan Chemical and Physical Properties

Names and Identifiers

• Glucomannan
• GALACTOMANNANE
• GLUCOMANNAN MAYO
• RHODOPOL 23
• Mannoglucan
• XANTHAN
• XANTHAN GUM
• GUM XANTHAN
• XANTEMPO(TM)
• D-Gluco-D-mannan
• XANTHAN GUM FOOD GRADE
• maltotetraose
• Cellotetraose
• (2R,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-6-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 2-[6-[4,5-Dihydroxy-2-(hydroxymethyl)-6-[4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]ox

• Inchi： 1S/C24H42O21/c25-1-5-9(29)10(30)15(35)22(40-5)44-19-7(3-27)42-24(17(37)12(19)32)45-20-8(4-28)41-23(16(36)13(20)33)43-18-6(2-26)39-21(38)14(34)11(18)31/h5-38H,1-4H2
• InChI Key： LUEWUZLMQUOBSB-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)OC1C(C(C(C(CO)O1)O)O)O)O)O)C1C(CO)OC(C(C1O)O)OC1C(CO)OC(C(C1O)O)O

Computed Properties

• Exact Mass: 666.221858
• Monoisotopic Mass: 666.221858
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 918
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 348
• Surface Charge: 0
• XLogP3: -9

Experimental Properties

• Color/Form: Light yellowish brown powder.
• Solubility: Soluble in both hot and cold water.

Glucomannan Security Information

• WGK Germany：1